Cas no 2159048-62-9 (5-Bromo-3-phenyl-1H-pyrazole)
5-Bromo-3-phenyl-1H-pyrazole structure
Product Name:5-Bromo-3-phenyl-1H-pyrazole
CAS No:2159048-62-9
MF:C9H7BrN2
MW:223.069280862808
CID:4826497
PubChem ID:59442595
Update Time:2025-07-31
5-Bromo-3-phenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-phenyl-1H-pyrazole
- 3-Bromo-5-phenyl-1H-pyrazole
- D80227
- SCHEMBL12472668
- 2159048-62-9
- SY351540
- 1092533-03-3
- SCHEMBL3020623
- TS-03185
- CS-0269798
- DA-23953
- 3-bromo-5-phenyl-2H-pyrazole
- UHFVURICDHUWHP-UHFFFAOYSA-N
- AKOS024093750
- EN300-1871626
- MFCD17173670
- 5-Bromo-3-phenyl-1H-pyrazole
-
- Inchi: 1S/C9H7BrN2/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12)
- InChI Key: UHFVURICDHUWHP-UHFFFAOYSA-N
- SMILES: BrC1=CC(C2C=CC=CC=2)=NN1
Computed Properties
- Exact Mass: 221.97926g/mol
- Monoisotopic Mass: 221.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 28.7
5-Bromo-3-phenyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514785-100mg |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95% | 100mg |
$156 | 2022-06-11 | |
| Chemenu | CM514785-250mg |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95% | 250mg |
$307 | 2022-06-11 | |
| Chemenu | CM514785-1g |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95% | 1g |
$606 | 2022-06-11 | |
| Alichem | A049003938-5g |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95% | 5g |
$1420.40 | 2023-09-02 | |
| Alichem | A049003938-10g |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95% | 10g |
$2508.48 | 2023-09-02 | |
| Alichem | A049003938-25g |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95% | 25g |
$4643.10 | 2023-09-02 | |
| Aaron | AR01WK3K-100mg |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95% | 100mg |
$295.00 | 2025-02-12 | |
| 1PlusChem | 1P01WJV8-100mg |
3-Bromo-5-phenyl-1H-pyrazole |
2159048-62-9 | 95+% | 100mg |
$235.00 | 2023-12-19 |
5-Bromo-3-phenyl-1H-pyrazole Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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